molecular formula C17H21BrO B8701410 2-(Adamantan-1-YL)-4-bromo-5-methylphenol

2-(Adamantan-1-YL)-4-bromo-5-methylphenol

Cat. No. B8701410
M. Wt: 321.3 g/mol
InChI Key: WAEAIUSJDSZUKD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(Adamantan-1-YL)-4-bromo-5-methylphenol is a useful research compound. Its molecular formula is C17H21BrO and its molecular weight is 321.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-(Adamantan-1-YL)-4-bromo-5-methylphenol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(Adamantan-1-YL)-4-bromo-5-methylphenol including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C17H21BrO

Molecular Weight

321.3 g/mol

IUPAC Name

2-(1-adamantyl)-4-bromo-5-methylphenol

InChI

InChI=1S/C17H21BrO/c1-10-2-16(19)14(6-15(10)18)17-7-11-3-12(8-17)5-13(4-11)9-17/h2,6,11-13,19H,3-5,7-9H2,1H3

InChI Key

WAEAIUSJDSZUKD-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(C=C1Br)C23CC4CC(C2)CC(C4)C3)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 4-bromo-3-methylphenol (4.68 g, 25 mmol), 1-adamantanol (3.81 g, 25 mmol), and MeSO3H (1.2 mL) in CH2Cl2 (18 mL) was stirred and heated at 54° C. (oil-bath) for 28.8 h. The resulting solution was diluted with CHCl3 (150 mL), washed with H2O, 5% NaHCO3, and brine and dried. The residue obtained on concentration was washed with hot hexane to give 6.77 g (85%) of 2-(1-adamantyl)-4-bromo-5-methylphenol as a white solid, mp 155-156° C. IR 3541, 2905, 2845, 1147 cm−1; 1H NMR δ (CDCl3) 1.77 (bs, 6H, AdCH2), 2.07 (bs, 9H, AdCH and AdCH2), 2.28 (s, 3H, CH3), 4.67 (s, 1H, OH), 6.54 (s, 1H, 6-ArH), 7.30 (s, 1H, 3-ArH).
Quantity
4.68 g
Type
reactant
Reaction Step One
Quantity
3.81 g
Type
reactant
Reaction Step One
Quantity
1.2 mL
Type
reactant
Reaction Step One
Quantity
18 mL
Type
solvent
Reaction Step One
Name
Quantity
150 mL
Type
solvent
Reaction Step Two

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